Cas no 2828020-37-5 (cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride)

• Product Name: cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride
• CAS No: 2828020-37-5
• MF: C₈H₁₈Cl₂N₂O
• MW: 229.147320270538
• CID: 6250903
• PubChem ID: 155387561
• Update Time: 2025-07-19

cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• PS-16480
• F78123
• D96644
• 2828020-37-5
• MFCD32900848
• trans-4-amino-N-methyl-cyclohexanecarboxamide;dihydrochloride
• MFCD34620733
• CIS-4-AMINO-N-METHYL-CYCLOHEXANECARBOXAMIDE DIHYDROCHLORIDE
• TRANS-4-AMINO-N-METHYL-CYCLOHEXANECARBOXAMIDE DIHYDROCHLORIDE
• PS-16503
• 2708288-05-3
• cis-4-amino-N-methyl-cyclohexanecarboxamide;dihydrochloride
• Rel-(1r,4r)-4-amino-N-methylcyclohexane-1-carboxamide dihydrochloride
• cis-4-Amino-N-methylcyclohexane-1-carboxamide 2HCl
• cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride

• Inchi： 1S/C8H16N2O.2ClH/c1-10-8(11)6-2-4-7(9)5-3-6;;/h6-7H,2-5,9H2,1H3,(H,10,11);2*1H
• InChI Key： LWNQWBGVCXVEEA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CCC(CC1)N)NC

Computed Properties

• Exact Mass: 228.0796186g/mol
• Monoisotopic Mass: 228.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride

Professional Introduction to cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride (CAS No: 2828020-37-5)

cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride, identified by its CAS number 2828020-37-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amides, featuring a cyclohexane ring with an amino group at the 4-position and a methylated amide functionality. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The structural motif of cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride is particularly intriguing due to its chiral center, which imparts stereochemical diversity to potential derivatives. This stereochemical feature is crucial in medicinal chemistry, as it can significantly influence the pharmacological properties of molecules, including their binding affinity, metabolic stability, and overall efficacy. The presence of the methyl group at the N-position further modifies the electronic and steric environment of the molecule, potentially affecting its interactions with biological targets.

In recent years, there has been a growing interest in exploring novel scaffolds for drug discovery, particularly those derived from natural product-inspired structures or designed to mimic known bioactive molecules. The cyclohexane ring in cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride is a common structural element found in many biologically active compounds, including antibiotics and anti-inflammatory agents. This motif is favored due to its ability to adopt favorable conformations that can interact effectively with biological macromolecules.

One of the most compelling aspects of cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound to develop novel analogs with enhanced binding properties against various therapeutic targets. For instance, studies have demonstrated its utility in designing molecules with improved selectivity for enzymes such as kinases and proteases, which are key players in numerous disease pathways.

The synthesis of cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride presents unique challenges due to the need to maintain the correct stereochemistry at the cyclohexane ring. Advanced synthetic methodologies, including asymmetric hydrogenation and enzymatic resolution techniques, have been employed to achieve high enantiomeric purity. These methods are critical for ensuring that the final product exhibits the desired pharmacological profile without unwanted side effects arising from racemic impurities.

Recent advances in computational chemistry have further enhanced the design and optimization of derivatives of cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the molecule's interactions with biological targets. This approach has accelerated the discovery process by enabling virtual screening of large libraries of potential candidates before experimental synthesis.

The pharmacological evaluation of cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride and its derivatives has revealed several promising leads for further development. Initial in vitro studies have shown that certain analogs exhibit potent activity against disease-causing pathogens and enzymes. These findings have spurred interest in exploring their therapeutic potential in vivo. Preclinical studies are underway to assess their safety profiles and efficacy in animal models, which could pave the way for human clinical trials.

The solubility-enhanced dihydrochloride salt form of cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride offers practical advantages in formulation development. Improved solubility facilitates administration via various routes, including oral and intravenous delivery, which is essential for achieving therapeutic concentrations in vivo. Additionally, the stability provided by the salt form ensures that the compound remains viable during storage and transportation, reducing losses associated with degradation.

The future prospects for cis-4-Amino-N-methyl-cyclohexanecarboxamide dihydrochloride are bright, with ongoing research focusing on expanding its applications in drug discovery. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are expected to yield novel therapeutics targeting unmet medical needs. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in developing next-generation treatments.